Cas no 143663-06-3 (1-Phenyl-4-(2-sulfanylidene-1,3-thiazolidin-3-yl)butane-1,4-dione)

• Product Name: 1-Phenyl-4-(2-sulfanylidene-1,3-thiazolidin-3-yl)butane-1,4-dione
• CAS No: 143663-06-3
• MF: C₁₃H₁₃NO₂S₂
• MW: 279.377820730209
• CID: 2776520
• PubChem ID: 15019952
• Update Time: 2025-04-21

1-Phenyl-4-(2-sulfanylidene-1,3-thiazolidin-3-yl)butane-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 143663-06-3
• DTXSID40567041
• 1-Phenyl-4-(2-sulfanylidene-1,3-thiazolidin-3-yl)butane-1,4-dione

• Inchi： 1S/C13H13NO2S2/c15-11(10-4-2-1-3-5-10)6-7-12(16)14-8-9-18-13(14)17/h1-5H,6-9H2
• InChI Key： PLJVBNOGQLMEPG-UHFFFAOYSA-N
• SMILES： S1C(N(C(CCC(C2C=CC=CC=2)=O)=O)CC1)=S

Computed Properties

• Exact Mass: 279.03877100Da
• Monoisotopic Mass: 279.03877100Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 94.8Ų